Cas no 596-03-2 (4',5'-Dibromofluorescein)

4',5'-Dibromofluorescein structure
4',5'-Dibromofluorescein structure
Product name:4',5'-Dibromofluorescein
CAS No:596-03-2
MF:C20H10O5Br2
MW:490.0984
MDL:MFCD00005042
CID:82641
PubChem ID:87567681

4',5'-Dibromofluorescein Chemical and Physical Properties

Names and Identifiers

    • 4',5'-Dibromofluorescein
    • 4,5-Dibromo-3,6-dihydroxyspiro[isobenzofuran-1(3H),9-[9H]xanthen]-3-one
    • C.I. 45370.1
    • Solvent Red 72
    • Dibromofluorescein (contains Mono-, Tri- and Tetra-)
    • 4′,5′-Dibromofluorescein
    • 4',5'-dibromo-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
    • Dibromofluoroescein
    • 4,5-DibroMofluorescein
    • 4’,5’-Dibromofluorescein
    • MDL: MFCD00005042
    • Inchi: InChI=1S/C20H10Br2O5/c21-15-13(23)7-5-11-17(15)26-18-12(6-8-14(24)16(18)22)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,23-24H
    • InChI Key: ZDTNHRWWURISAA-UHFFFAOYSA-N
    • SMILES: O=C1OC2(C3=C(OC4=C2C=CC(O)=C4Br)C(Br)=C(O)C=C3)C5=C1C=CC=C5
    • BRN: 57189

Computed Properties

  • Exact Mass: 487.88900
  • Monoisotopic Mass: 487.889
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.6743 (rough estimate)
  • Melting Point: 270-273 ºC
  • Boiling Point: 633.7 °C at 760 mmHg
  • Flash Point: 337 °C
  • Refractive Index: 1.5010 (estimate)
  • PSA: 75.99000
  • LogP: 5.19080
  • Merck: 3022
  • Color index: 45370
  • Solubility: Not available

4',5'-Dibromofluorescein Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S22-S24/25-S45
  • RTECS:LM5200000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • HazardClass:6.1
  • PackingGroup:
  • Safety Term:S24/25
  • Risk Phrases:R36

4',5'-Dibromofluorescein Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4',5'-Dibromofluorescein Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017172-25g
4',5'-Dibromofluorescein
596-03-2 95%
25g
¥216 2023-09-08
MedChemExpress
HY-114907-250mg
4',5'-Dibromofluorescein
596-03-2 ≥95.0%
250mg
¥1800 2024-05-25
TRC
D425708-50g
4',5'-Dibromofluorescein
596-03-2
50g
$ 75.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1135264-100g
4',5'-Dibromofluorescein
596-03-2 98%
100g
¥LjȓLj 2023-07-25
abcr
AB115293-250 g
4',5'-Dibromofluorescein, ca. 95% dye content; .
596-03-2
250 g
€115.00 2023-07-20
Chemenu
CM139643-500g
4',5'-Dibromo-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
596-03-2 97%
500g
$669 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D824272-5g
4′,5′-Dibromofluorescein
596-03-2 95%
5g
¥60.00 2022-01-14
SHENG KE LU SI SHENG WU JI SHU
sc-214297-5g
4′,5′-Dibromofluorescein,
596-03-2
5g
¥233.00 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1120-5g
4',5'-Dibromofluorescein
596-03-2 contains Mono-, Tri- and Tetra-
5g
¥185.0 2023-09-02
abcr
AB115293-50g
4',5'-Dibromofluorescein, ca. 95% dye content; .
596-03-2
50g
€59.90 2025-02-20

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